Cas no 2228656-20-8 (2-1-(4-{(tert-butoxy)carbonylamino}-3-methylphenyl)cyclobutylacetic acid)

2-1-(4-{(tert-Butoxy)carbonylamino}-3-methylphenyl)cyclobutylacetic acid is a specialized organic compound featuring a cyclobutylacetic acid backbone substituted with a tert-butoxycarbonyl (Boc)-protected amino group and a methyl group on the phenyl ring. The Boc group serves as a key protecting moiety for amines, enhancing stability during synthetic processes, particularly in peptide and pharmaceutical chemistry. The cyclobutyl ring contributes to conformational rigidity, potentially improving binding affinity in drug design. Its carboxylic acid functionality allows for further derivatization, making it a versatile intermediate in medicinal chemistry. The compound's structural features make it valuable for research in protease inhibitors, receptor modulators, and other bioactive molecule development, where controlled amine protection and precise steric arrangement are critical.
2-1-(4-{(tert-butoxy)carbonylamino}-3-methylphenyl)cyclobutylacetic acid structure
2228656-20-8 structure
Product Name:2-1-(4-{(tert-butoxy)carbonylamino}-3-methylphenyl)cyclobutylacetic acid
CAS No:2228656-20-8
MF:C18H25NO4
MW:319.39540553093
CID:6458340
PubChem ID:165830960
Update Time:2025-07-02

2-1-(4-{(tert-butoxy)carbonylamino}-3-methylphenyl)cyclobutylacetic acid Chemical and Physical Properties

Names and Identifiers

    • 2-1-(4-{(tert-butoxy)carbonylamino}-3-methylphenyl)cyclobutylacetic acid
    • EN300-1885902
    • 2228656-20-8
    • 2-[1-(4-{[(tert-butoxy)carbonyl]amino}-3-methylphenyl)cyclobutyl]acetic acid
    • Inchi: 1S/C18H25NO4/c1-12-10-13(18(8-5-9-18)11-15(20)21)6-7-14(12)19-16(22)23-17(2,3)4/h6-7,10H,5,8-9,11H2,1-4H3,(H,19,22)(H,20,21)
    • InChI Key: TYGDWCBFIWGJLV-UHFFFAOYSA-N
    • SMILES: OC(CC1(C2C=CC(=C(C)C=2)NC(=O)OC(C)(C)C)CCC1)=O

Computed Properties

  • Exact Mass: 319.17835828g/mol
  • Monoisotopic Mass: 319.17835828g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 23
  • Rotatable Bond Count: 6
  • Complexity: 450
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.8
  • Topological Polar Surface Area: 75.6Ų

2-1-(4-{(tert-butoxy)carbonylamino}-3-methylphenyl)cyclobutylacetic acid Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-1885902-0.05g
2-[1-(4-{[(tert-butoxy)carbonyl]amino}-3-methylphenyl)cyclobutyl]acetic acid
2228656-20-8
0.05g
$1320.0 2023-09-18
Enamine
EN300-1885902-0.1g
2-[1-(4-{[(tert-butoxy)carbonyl]amino}-3-methylphenyl)cyclobutyl]acetic acid
2228656-20-8
0.1g
$1384.0 2023-09-18
Enamine
EN300-1885902-0.25g
2-[1-(4-{[(tert-butoxy)carbonyl]amino}-3-methylphenyl)cyclobutyl]acetic acid
2228656-20-8
0.25g
$1447.0 2023-09-18
Enamine
EN300-1885902-0.5g
2-[1-(4-{[(tert-butoxy)carbonyl]amino}-3-methylphenyl)cyclobutyl]acetic acid
2228656-20-8
0.5g
$1509.0 2023-09-18
Enamine
EN300-1885902-1.0g
2-[1-(4-{[(tert-butoxy)carbonyl]amino}-3-methylphenyl)cyclobutyl]acetic acid
2228656-20-8
1g
$1572.0 2023-06-01
Enamine
EN300-1885902-2.5g
2-[1-(4-{[(tert-butoxy)carbonyl]amino}-3-methylphenyl)cyclobutyl]acetic acid
2228656-20-8
2.5g
$3080.0 2023-09-18
Enamine
EN300-1885902-5.0g
2-[1-(4-{[(tert-butoxy)carbonyl]amino}-3-methylphenyl)cyclobutyl]acetic acid
2228656-20-8
5g
$4557.0 2023-06-01
Enamine
EN300-1885902-10.0g
2-[1-(4-{[(tert-butoxy)carbonyl]amino}-3-methylphenyl)cyclobutyl]acetic acid
2228656-20-8
10g
$6758.0 2023-06-01
Enamine
EN300-1885902-1g
2-[1-(4-{[(tert-butoxy)carbonyl]amino}-3-methylphenyl)cyclobutyl]acetic acid
2228656-20-8
1g
$1572.0 2023-09-18
Enamine
EN300-1885902-5g
2-[1-(4-{[(tert-butoxy)carbonyl]amino}-3-methylphenyl)cyclobutyl]acetic acid
2228656-20-8
5g
$4557.0 2023-09-18

Additional information on 2-1-(4-{(tert-butoxy)carbonylamino}-3-methylphenyl)cyclobutylacetic acid

Comprehensive Overview of 2-1-(4-{(tert-butoxy)carbonylamino}-3-methylphenyl)cyclobutylacetic acid (CAS No. 2228656-20-8)

In the realm of pharmaceutical and organic chemistry, 2-1-(4-{(tert-butoxy)carbonylamino}-3-methylphenyl)cyclobutylacetic acid (CAS No. 2228656-20-8) has garnered significant attention due to its unique structural properties and potential applications. This compound, often abbreviated for convenience in research, belongs to a class of cyclobutyl derivatives that are increasingly studied for their bioactive potential. The presence of the tert-butoxycarbonyl (Boc) protecting group and the cyclobutylacetic acid moiety makes it a versatile intermediate in drug discovery and development.

The molecular structure of 2-1-(4-{(tert-butoxy)carbonylamino}-3-methylphenyl)cyclobutylacetic acid features a 3-methylphenyl ring linked to a cyclobutyl group, which is further functionalized with an acetic acid side chain. This configuration is particularly intriguing for researchers exploring non-steroidal anti-inflammatory drugs (NSAIDs) or enzyme inhibitors. Recent trends in AI-driven drug discovery and computational chemistry have highlighted the importance of such scaffolds in virtual screening and molecular docking studies.

One of the key advantages of this compound lies in its Boc-protected amine, which allows for selective deprotection under mild acidic conditions. This property is highly valued in peptide synthesis and prodrug design, where controlled release mechanisms are essential. The growing demand for targeted drug delivery systems and bioconjugation techniques has further amplified interest in derivatives like 2228656-20-8.

From a synthetic perspective, the preparation of 2-1-(4-{(tert-butoxy)carbonylamino}-3-methylphenyl)cyclobutylacetic acid often involves multi-step organic transformations, including Pd-catalyzed cross-coupling reactions and cyclobutane ring formation strategies. These methods align with the pharmaceutical industry's focus on green chemistry and atom economy, addressing environmental concerns while maintaining high yields.

In the context of personalized medicine and biomarker research, this compound's potential as a molecular probe or diagnostic agent is being explored. Its structural features may enable interactions with specific biological targets, such as G-protein-coupled receptors (GPCRs) or kinases, which are hot topics in cancer therapeutics and neurodegenerative disease research.

The stability and solubility profile of CAS No. 2228656-20-8 make it suitable for various formulation approaches, including lipid-based delivery systems and nanoparticle encapsulation. These advancements are particularly relevant given the current emphasis on oral bioavailability enhancement and controlled-release technologies in the pharmaceutical sector.

As research continues, the compound's potential in metabolic engineering and enzyme mimetics is also being investigated. Its unique combination of aromatic and alicyclic components offers opportunities for structure-activity relationship (SAR) studies, a critical aspect of modern medicinal chemistry optimization.

In conclusion, 2-1-(4-{(tert-butoxy)carbonylamino}-3-methylphenyl)cyclobutylacetic acid represents a fascinating case study in contemporary chemical research. Its multifaceted applications across drug development, material science, and biochemical tools underscore its importance in advancing scientific knowledge and technological innovation.

Recommended suppliers
烟台朗裕新材料科技有限公司
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Henan Dongyan Pharmaceutical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Henan Dongyan Pharmaceutical Co., Ltd
Zouping Mingyuan Import and Export Trading Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Zouping Mingyuan Import and Export Trading Co., Ltd
Shanghai Pearlk Chemicals Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
ASIACHEM I&E (JIANGSU) CO., LTD
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
ASIACHEM I&E (JIANGSU) CO., LTD